3-(2-Phenylethyl)benzoic acid
Cat. No. B063078
M. Wt: 226.27 g/mol
InChI Key: JAHAEINDORLHMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07956216B2
Procedure details
75B (660 mg, 2.75 mmol) was suspended in EtOH (2 mL) and aqueous NaOH (1 M, 6 mL) and was heated to 80° C. for thirty minutes. Upon cooling to room temperature, the solution was acidified with HCl (concentrated), was cooled to 0° C., and was filtered. The white crystalline precipitate was dried under vacuum (356 mg, 57%). NMR 1H (ppm, CDCl3): 7.96-7.91 (m, 2H), 7.40-7.36 (m, 2H), 7.30-7.15 (n, 5H), 3.02-2.90 (m, 4H).
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:18])[C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([CH2:10][CH2:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:5]=1.[OH-].[Na+].Cl>CCO>[CH2:10]([C:6]1[CH:5]=[C:4]([CH:9]=[CH:8][CH:7]=1)[C:3]([OH:18])=[O:2])[CH2:11][C:12]1[CH:13]=[CH:14][CH:15]=[CH:16][CH:17]=1 |f:1.2|
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Inputs
Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled to 0° C.
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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The white crystalline precipitate was dried under vacuum (356 mg, 57%)
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Outcomes
Product
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Name
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Type
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Smiles
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C(CC1=CC=CC=C1)C=1C=C(C(=O)O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
